Cas no 96530-59-5 (1-(4-Iodo-phenyl)-piperazine)

• Product Name: 1-(4-Iodo-phenyl)-piperazine
• CAS No: 96530-59-5
• MF: C₁₀H₁₃IN₂
• MW: 288.128094434738
• MDL: MFCD03444411
• CID: 800371
• PubChem ID: 4147845
• Update Time: 2025-06-08

1-(4-Iodo-phenyl)-piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(4-iodophenyl)-
• 1-(4-IODOPHENYL)PIPERAZINE
• 1-(4-Iodo-phenyl)-piperazine
• 3-(5'-bromo-[2,2'-bithiophen]-5-yl)cyclohex-2-enone
• AKOS003588050
• 4-(4-Iodophenyl)piperazine
• 96530-59-5
• N11944
• 1-(piperazin-1-yl)-4-iodobenzene
• SY025113
• MFCD03444411
• EN300-719364
• CFZRRGPCDUOJHX-UHFFFAOYSA-N
• DTXSID90399915
• AM20050012
• Z594274996
• Oprea1_011208
• 1-(4-iodophenyl)-piperzine
• AB15439
• SCHEMBL578226
• 1-(4-Iodophenyl)-piperazine
• BS-22635

• MDL： MFCD03444411
• Inchi： 1S/C10H13IN2/c11-9-1-3-10(4-2-9)13-7-5-12-6-8-13/h1-4,12H,5-8H2
• InChI Key： CFZRRGPCDUOJHX-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)N1CCNCC1

Computed Properties

• Exact Mass: 288.01200
• Monoisotopic Mass: 288.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Density: 1.602
• Boiling Point: 370.3°Cat760mmHg
• Flash Point: 177.8°C
• Refractive Index: 1.614
• PSA: 15.27000
• LogP: 2.09460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-Iodo-phenyl)-piperazine

1-(4-Iodo-phenyl)-piperazine: A Comprehensive Overview

1-(4-Iodo-phenyl)-piperazine (CAS No. 96530-59-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a piperazine ring with a 4-iodo-substituted phenyl group. The piperazine moiety, a six-membered ring containing two nitrogen atoms, contributes to the compound's ability to form hydrogen bonds and interact with biological systems. The 4-iodo-phenyl group, on the other hand, introduces electronic and steric effects that can influence the compound's reactivity and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4-Iodo-phenyl)-piperazine through various methodologies. One notable approach involves the nucleophilic substitution of 4-iodophenyl halides with piperazine derivatives under mild reaction conditions. This method not only enhances the yield but also ensures high purity, making it suitable for both academic research and industrial applications. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process, further underscoring the compound's potential for large-scale production.

The biological activity of 1-(4-Iodo-phenyl)-piperazine has been extensively studied in recent years. In pharmacology, this compound has demonstrated promising results as a potential lead molecule for drug development. For instance, studies have shown that it exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). Additionally, its ability to modulate ion channels has made it a valuable tool in ion channel research.

In the field of materials science, 1-(4-Iodo-phenyl)-piperazine has been employed as a building block for constructing supramolecular assemblies and coordination polymers. Its ability to form hydrogen bonds and coordinate with metal ions makes it an ideal candidate for designing functional materials with applications in sensing, catalysis, and energy storage. Recent research has highlighted its potential as a precursor for metal-organic frameworks (MOFs), where it serves as a ligand to construct highly porous and stable structures.

The electronic properties of 1-(4-Iodo-phenyl)-piperazine have also been investigated using computational chemistry techniques. Density functional theory (DFT) calculations have revealed that the compound exhibits distinct electronic transitions in the UV-vis spectrum, which can be exploited for photonic applications. Furthermore, its redox properties make it a promising candidate for use in organic electronics, particularly in dye-sensitized solar cells (DSSCs) and organic light-emitting diodes (OLEDs).

From an environmental perspective, the biodegradation and toxicity profiles of 1-(4-Iodo-phenyl)-piperazine have been evaluated to ensure its safe handling and disposal. Studies indicate that under aerobic conditions, the compound undergoes gradual degradation via microbial action, minimizing its environmental footprint. However, further research is required to fully understand its long-term ecological impact.

In conclusion, 1-(4-Iodo-phenyl)-piperazine (CAS No. 96530-59-5) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with its versatile reactivity and biological activity, positions it as a valuable tool in drug discovery, materials science, and chemical synthesis. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.